2-Methoxy-5-methylbenzonitrile
Overview
Description
2-Methoxy-5-methylbenzonitrile (MMBN) is a versatile organic compound that has been used in a variety of scientific applications. MMBN is a precursor in the synthesis of a number of compounds and has been used in the synthesis of polymers, pharmaceuticals, and other organic compounds. MMBN has also been used in the study of biochemistry and physiology, as well as in the development of new drugs.
Scientific Research Applications
Synthesis and Derivatives
- Improved Synthesis of Derivatives : A study by Zheng et al. (2009) reports an efficient synthetic route for derivatives of a similar compound, 1-chloro-6-methoxy-isoquinolin-3-ol, which involves carboxylation of 4-methoxy-2-methylbenzonitrile. This method offers better yield and reproducibility compared to previous methods (Zheng, Wang, Scola, & D'Andrea, 2009).
Corrosion Inhibition
- Corrosion Inhibitor for Metals : Studies by Verma et al. (2015) explored derivatives of 2-aminobenzene-1,3-dicarbonitriles, closely related to 2-Methoxy-5-methylbenzonitrile, as corrosion inhibitors for mild steel and aluminum. These compounds showed high inhibition efficiency, with one derivative reaching 97.83% efficiency at 100 mg/L concentration (Verma, Quraishi, & Singh, 2015).
Reaction Mechanisms
- Study of Reaction Mechanisms : Abe (1983) investigated the reaction of 3,5-dinitrobenzonitrile in methanol, offering insights into the formation of Meisenheimer complexes, which could be relevant for understanding reactions involving similar compounds like 2-Methoxy-5-methylbenzonitrile (Abe, 1983).
Material Science
- Electronic and Optical Properties : Kumar and Raman (2017) conducted a study on 5-fluoro-2-methylbenzonitrile, a molecule structurally similar to 2-Methoxy-5-methylbenzonitrile. They investigated its molecular structure, vibrational spectra, and non-linear optics (NLO) properties, providing insights that could be applicable to the study of 2-Methoxy-5-methylbenzonitrile (Kumar & Raman, 2017).
Catalysis
- Photocatalysis : Research by Oku et al. (1999) involved a compound containing a methoxy- and methyl-substituted benzonitrile, similar to 2-Methoxy-5-methylbenzonitrile, in photocatalysis. This study contributes to understanding the role of such compounds in donor-acceptor binary photocatalysis systems (Oku, Miki, Abe, Ohira, & Kamada, 1999).
properties
IUPAC Name |
2-methoxy-5-methylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-7-3-4-9(11-2)8(5-7)6-10/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYOASWSDRGHGLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00396612 |
Source
|
| Record name | 2-Methoxy-5-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00396612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-5-methylbenzonitrile | |
CAS RN |
53078-70-9 |
Source
|
| Record name | 2-Methoxy-5-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00396612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Methoxy-5-methylbenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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